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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B15591470

Essential Safety and Handling Guide for
Paeonilactone B

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Paeonilactone B, ensuring the well-being of laboratory personnel and the integrity of research.
Adherence to these protocols is essential for minimizing risks associated with this
neuroprotective monoterpene.

Hazard Identification and Risk Assessment

While a comprehensive Safety Data Sheet (SDS) for Paeonilactone B is not readily available,
preliminary data suggests it should be handled with care. The compound is indicated as an
irritant ("Xi") and, as a powdered organic substance, poses a risk of respiratory irritation upon
inhalation. Therefore, a thorough risk assessment should be conducted before any handling.

Key Chemical and Physical Properties:
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Property

Value

Molecular Formula

C10H1204[1]

Molecular Weight 196.20 g/mol [1]

Appearance Solid (Assumed)

Boiling Point 417.4 £ 45.0 °C at 760 mmHg[2]
Flash Point 171.5 + 22.2 °C[2]

Density 1.3+ 0.1 g/cm3[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Paeonilactone B to prevent skin and eye

contact, and inhalation.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)[3]

To protect hands from direct

contact with the compound.

Eye Protection

Safety goggles or glasses with
side shields[3][4]

To shield eyes from splashes

and airborne particles.

Body Protection

A properly fitted and fastened

laboratory coat[3]

To provide effective coverage

and protect street clothes.

Respiratory Protection

N95 or higher rated respirator

or use in a fume hood[3]

To prevent inhalation of the
powder, especially during

weighing and transfer.

Foot Protection

Closed-toe, slip-resistant

shoes[3]

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol

Preparation:
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Consult Safety Resources: Before beginning work, familiarize yourself with the known
properties of Paeonilactone B and general protocols for handling solid organic compounds.

[3]

Designate a Work Area: All handling of Paeonilactone B powder should be conducted in a
designated area, such as a chemical fume hood or a ventilated enclosure, to minimize
inhalation risk.

Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

Prepare for Spills: Ensure a spill kit appropriate for chemical powders is readily accessible.
Handling:

Weighing: Carefully weigh the desired amount of Paeonilactone B in a fume hood or on a
balance with a draft shield. Use anti-static weighing paper or a container to prevent dispersal
of the powder.

Dissolving: If preparing a solution, add the solvent to the weighed Paeonilactone B slowly
and carefully to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and
appropriate hazard symbols.[3]

Post-Handling:

o Decontamination: Clean the work area, balance, and any equipment used with an
appropriate solvent and dispose of the cleaning materials as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Waste Segregation:

o Solid Waste: All disposable materials contaminated with Paeonilactone B (e.g., gloves,
weighing paper, paper towels) should be placed in a designated, sealed, and clearly labeled
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hazardous waste container.

» Liquid Waste: Solutions containing Paeonilactone B should be collected in a labeled, sealed
hazardous waste container. Do not pour down the drain.

Waste Disposal:

» All chemical waste must be disposed of following local, regional, and national hazardous
waste regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific procedures.

Experimental Workflow for Safe Handling of
Paeonilactone B
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1. Preparation
- Review SDS/Safety Info
- Designate Work Area
- Don PPE
- Prepare Spill Kit

i

2. Weighing
- Use Fume Hood/Ventilated Enclosure
- Use Anti-Static Weigh Paper
- Handle with Care

'

3. Dissolving (if applicable)
- Add Solvent Slowly
- Avoid Splashing

'

4. Labeling
- Compound Name
- Concentration
- Date
- Hazard Symbols

i

5. Post-Handling
- Decontaminate Work Area
- Clean Equipment

6. Waste Disposal
- Segregate Solid & Liquid Waste
- Label Hazardous Waste Containers
- Follow Institutional Protocols

7. Final Steps
- Remove PPE
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Paeonilactone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Paeonilactone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591470#personal-protective-equipment-for-
handling-paeonilactone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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